2-{2-oxo-2-[(1S*,5R*)-1,3,3-trimethyl-6-azabicyclo[3.2.1]oct-6-yl]ethyl}-5-piperidin-1-ylpyridazin-3(2H)-one

• IUPAC Name: 2-[2-oxo-2-[(1S,5R)-1,3,3-trimethyl-6-azabicyclo[3.2.1]octan-6-yl]ethyl]-5-piperidin-1-ylpyridazin-3-one
• InChI: InChI=1S/C21H32N4O2/c1-20(2)10-17-11-21(3,14-20)15-24(17)19(27)13-25-18(26)9-16(12-22-25)23-7-5-4-6-8-23/h9,12,17H,4-8,10-11,13-15H2,1-3H3/t17-,21-/m1/s1
• InChI Key: GWAQDSMDEAVTHQ-DYESRHJHSA-N
• Canonical SMILES: CC1(CC2CC(C1)(CN2C(=O)CN3C(=O)C=C(C=N3)N4CCCCC4)C)C
• Isomeric SMILES: C[C@@]12C[C@@H](CC(C1)(C)C)N(C2)C(=O)CN3C(=O)C=C(C=N3)N4CCCCC4
• Molecular Formula: C21H32N4O2
• Molecular Weight: 372.5 g/mol

Description

Synthesis Analysis

The synthesis of related bicyclic and tricyclic compounds involves intricate reactions, highlighting the complexity of creating structures similar to the compound . For instance, the use of 4,6-dichloro-2-oxa-5-azabicyclo[2.2.2]oct-5-en-3-ones in the synthesis of 1,6-dihydro-6-oxo-2-pyridine- and 6-oxo-2-piperidinecarboxylates showcases the chemical manipulations required to construct such molecules (Dubois et al., 1996).

Molecular Structure Analysis

The determination of the molecular structure of chiral cyclic amino acid esters, such as the (2S, 5S)-tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, through methods like single crystal X-ray diffraction, highlights the precision in understanding the spatial arrangement of atoms within these molecules (Moriguchi et al., 2014).

Chemical Reactions and Properties

Explorations into the reactivity and functional group transformations of bicyclic compounds reveal the potential chemical behavior of our compound. For example, studies on the oxidative reactions of azines and the synthesis of azabicyclic compounds offer insights into the types of reactions these compounds can undergo and the influence of different conditions on their reactivity (Soldatenkov et al., 2004).